Cas no 61456-99-3 (2-Butyl-4,6-dichloropyrimidin-5-amine)

2-Butyl-4,6-dichloropyrimidin-5-amine structure
61456-99-3 structure
Product Name:2-Butyl-4,6-dichloropyrimidin-5-amine
CAS No:61456-99-3
MF:C8H11Cl2N3
MW:220.099039316177
CID:478600
PubChem ID:12320341
Update Time:2025-04-19

2-Butyl-4,6-dichloropyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Butyl-4,6-dichloropyrimidin-5-amine
    • 2-BUTYL-4,6-DICHLORO-5-PYRIMIDINAMINE
    • DTXSID50488394
    • SB57973
    • 61456-99-3
    • Inchi: 1S/C8H11Cl2N3/c1-2-3-4-5-12-7(9)6(11)8(10)13-5/h2-4,11H2,1H3
    • InChI Key: GMLFRLLSJJGBEH-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=NC(CCCC)=N1)Cl)N

Computed Properties

  • Exact Mass: 219.03323
  • Monoisotopic Mass: 219.0330028g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 51.8

2-Butyl-4,6-dichloropyrimidin-5-amine Pricemore >>

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